Cas no 88562-13-4 (1,3-Cyclohexanedione, 2-(5-bromo-2-chlorobenzoyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(5-bromo-2-chlorobenzoyl)-
• CAS No: 88562-13-4
• MF: C₁₃H₁₀BrClO₃
• MW: 329.573702335358
• CID: 628612
• PubChem ID: 14301632
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(5-bromo-2-chlorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(5-bromo-2-chlorobenzoyl)-
• 2-(5-bromo-2-chlorobenzoyl)cyclohexane-1,3-dione
• DTXSID70558705
• 88562-13-4

• Inchi： 1S/C13H10BrClO3/c14-7-4-5-9(15)8(6-7)13(18)12-10(16)2-1-3-11(12)17/h4-6,12H,1-3H2
• InChI Key： ZZCKGQRZDKFYLM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1C(CCCC1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 327.95018g/mol
• Monoisotopic Mass: 327.95018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų